Cas no 2918778-07-9 (benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate)

• Product Name: benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate
• CAS No: 2918778-07-9
• MF: C₁₈H₁₇F₃N₂O₃
• MW: 366.334395170212
• CID: 6801031
• PubChem ID: 168432704
• Update Time: 2025-07-17

benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2918778-07-9
• benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate
• G14970
• PS-16142

• Inchi： 1S/C18H17F3N2O3/c1-11-16-13(7-8-15(23-16)18(19,20)21)14(10-25-11)22-17(24)26-9-12-5-3-2-4-6-12/h2-8,11,14H,9-10H2,1H3,(H,22,24)/t11-,14?/m0/s1
• InChI Key： JKGSNPKAHKXVHL-ZSOXZCCMSA-N
• SMILES： FC(C1C=CC2=C([C@H](C)OCC2NC(=O)OCC2C=CC=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 366.11912689g/mol
• Monoisotopic Mass: 366.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.4Ų

Additional information on benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate

Introduction to Benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate (CAS No. 2918778-07-9)

Benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2918778-07-9, belongs to a class of molecules known for their potential in drug discovery and development. Its intricate molecular structure, featuring a pyrano[3,4-b]pyridine core, makes it a subject of interest for researchers exploring novel therapeutic agents.

The pyrano[3,4-b]pyridine scaffold is a heterocyclic compound that has been extensively studied for its biological activity. This particular derivative, with the addition of a methyl group at the 8-position and a trifluoromethyl group at the 2-position, introduces unique electronic and steric properties that can influence its interactions with biological targets. The presence of these functional groups also enhances the compound's potential for selective binding to specific enzymes or receptors, which is crucial for developing effective pharmaceuticals.

Benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate has been the focus of several recent studies aimed at understanding its pharmacological profile. Research has indicated that this compound may exhibit antimicrobial and anti-inflammatory properties, making it a promising candidate for treating various infections and inflammatory conditions. The stereochemistry of the molecule, particularly the (S) configuration at the 8-position, plays a critical role in determining its biological activity and efficacy.

In recent years, there has been growing interest in the development of structure-based drug design strategies that leverage computational methods to predict and optimize the activity of small molecules like Benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate. Advanced computational techniques such as molecular docking and quantum mechanical calculations have been employed to model the interactions between this compound and its potential targets. These studies have provided valuable insights into the molecular mechanisms underlying its biological effects and have guided the design of more potent derivatives.

The synthesis of Benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts is often necessary to ensure the correct configuration of the stereocenter at the 8-position. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further research and development.

One of the most exciting aspects of Benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate is its potential application in targeted therapy. By modulating specific biological pathways, this compound could offer therapeutic benefits with reduced side effects compared to traditional treatments. For instance, studies have suggested that it may interfere with key enzymes involved in cancer cell proliferation or inflammation pathways without affecting normal cells. This targeted approach aligns with the broader trend in medicine towards personalized and precision therapies.

The future prospects for Benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yl]carbamate are promising. Ongoing research aims to explore its potential in treating not only infections and inflammatory diseases but also neurological disorders and metabolic conditions. As our understanding of complex biological systems continues to grow, compounds like this one are likely to play an increasingly important role in developing innovative treatments for a wide range of diseases.

In conclusion, Benzyl N-[(8S)-8-methyl-2-(trifluoromethyl)-6,8-dihydro-5H-pyrano[3,4-b]pyridin-5-yldicarboxamide (CAS No. 2918778) is a highly intriguing molecule with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery efforts. As research progresses, we can expect to see more applications of this compound in developing novel therapeutic strategies that address unmet medical needs.